N'-[2-(benzyloxy)benzylidene]-2-(1-naphthylamino)acetohydrazide

• IUPAC Name: 2-(naphthalen-1-ylamino)-N-[(E)-(2-phenylmethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C26H23N3O2/c30-26(18-27-24-15-8-13-21-11-4-6-14-23(21)24)29-28-17-22-12-5-7-16-25(22)31-19-20-9-2-1-3-10-20/h1-17,27H,18-19H2,(H,29,30)/b28-17+
• InChI Key: LHFCUKPIFIYPKI-OGLMXYFKSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C=NNC(=O)CNC3=CC=CC4=CC=CC=C43
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2/C=N/NC(=O)CNC3=CC=CC4=CC=CC=C43
• Molecular Formula: C26H23N3O2
• Molecular Weight: 409.5 g/mol

Description

N-[2-(benzyloxy)benzylidene]-2-(1-naphthylamino)acetohydrazide, also known as BNAAH, is a hydrazone compound that has been extensively studied for its potential therapeutic applications. BNAAH has shown promise in the treatment of various diseases, including cancer and diabetes.

Scientific Research Applications

N'-[2-(benzyloxy)benzylidene]-2-(1-naphthylamino)acetohydrazide has been studied for its potential therapeutic applications in various diseases, including cancer and diabetes. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes research, this compound has been shown to improve glucose uptake and insulin sensitivity in animal models.

Mechanism of Action

The exact mechanism of action of N'-[2-(benzyloxy)benzylidene]-2-(1-naphthylamino)acetohydrazide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and proliferation. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is often dysregulated in cancer cells. This compound has also been shown to activate the AMPK pathway, which plays a role in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the induction of apoptosis and cell cycle arrest, and the improvement of glucose uptake and insulin sensitivity. This compound has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[2-(benzyloxy)benzylidene]-2-(1-naphthylamino)acetohydrazide in lab experiments is its potential therapeutic applications in various diseases, including cancer and diabetes. This compound is also relatively easy to synthesize and purify, making it a cost-effective compound for research purposes. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with in certain assays.

Future Directions

There are many potential future directions for research on N'-[2-(benzyloxy)benzylidene]-2-(1-naphthylamino)acetohydrazide. One direction is to further investigate its mechanism of action and identify specific targets and pathways involved in its therapeutic effects. Another direction is to explore its potential applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, future research could focus on developing more soluble forms of this compound for use in various assays and experiments.